Cas no 2694728-78-2 (N-methylpropanimidamide hydrochloride)

• Product Name: N-methylpropanimidamide hydrochloride
• CAS No: 2694728-78-2
• MF: C₄H₁₁ClN₂
• MW: 122.596539735794
• MDL: MFCD34475021
• CID: 5628334
• PubChem ID: 88163200
• Update Time: 2025-10-28

N-methylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28336174
• 2694728-78-2
• N-methylpropanimidamide hydrochloride
• SCHEMBL7571271

• MDL： MFCD34475021
• Inchi： 1S/C4H10N2.ClH/c1-3-4(5)6-2;/h3H2,1-2H3,(H2,5,6);1H
• InChI Key： KSZLFHFELDAUKW-UHFFFAOYSA-N
• SMILES： Cl.N(/C)=C(/CC)\N

Computed Properties

• Exact Mass: 122.0610761g/mol
• Monoisotopic Mass: 122.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on N-methylpropanimidamide hydrochloride

N-Methylpropanimidamide Hydrochloride: A Comprehensive Overview

N-Methylpropanimidamide hydrochloride, also known by its CAS number 26947-28-7, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various industries. This compound, which belongs to the class of amidine derivatives, is widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique properties, including high stability and reactivity, make it an essential component in numerous synthetic processes.

The synthesis of N-methylpropanimidamide hydrochloride involves a multi-step process that typically begins with the reaction of propane-1,3-diamine with an appropriate acid chloride. The resulting intermediate is then subjected to various purification techniques to ensure high purity levels. Recent advancements in synthetic methodologies have enabled the production of this compound with improved yields and reduced environmental impact. Researchers have also explored alternative starting materials and catalysts to optimize the synthesis process further.

In terms of applications, N-methylpropanimidamide hydrochloride is extensively used as an intermediate in the synthesis of biologically active compounds. For instance, it serves as a key building block in the development of novel antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also made it valuable in catalytic processes within the pharmaceutical industry.

Recent studies have highlighted the potential of N-methylpropanimidamide hydrochloride in agrochemical applications. Scientists have demonstrated its effectiveness as a component in herbicides and insecticides, where it enhances the bioavailability and efficacy of active ingredients. Additionally, its role in the synthesis of advanced materials, such as polymers and nanoparticles, has been explored extensively.

The demand for N-methylpropanimidamide hydrochloride has been steadily increasing due to its growing applications across diverse sectors. Market analysis indicates a rising interest in this compound from both developed and emerging economies. The compound's compatibility with various chemical reactions and its ability to function under different environmental conditions contribute to its widespread use.

In conclusion, N-methylpropanimidamide hydrochloride (CAS No: 26947-28-7) is a vital compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique properties and versatility make it an indispensable tool for researchers and manufacturers alike. As new research continues to uncover additional uses for this compound, its significance in the chemical industry is expected to grow further.